Cas no 1701830-04-7 (3-{(tert-butoxy)carbonylamino}-3-(2,4,5-trimethylphenyl)propanoic acid)

• Product Name: 3-{(tert-butoxy)carbonylamino}-3-(2,4,5-trimethylphenyl)propanoic acid
• CAS No: 1701830-04-7
• MF: C₁₇H₂₅NO₄
• MW: 307.384705305099
• CID: 5612486
• PubChem ID: 108407944
• Update Time: 2025-05-19

3-{(tert-butoxy)carbonylamino}-3-(2,4,5-trimethylphenyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-3429562
• 3-{[(tert-butoxy)carbonyl]amino}-3-(2,4,5-trimethylphenyl)propanoic acid
• 1701830-04-7
• 3-{(tert-butoxy)carbonylamino}-3-(2,4,5-trimethylphenyl)propanoic acid

• Inchi： 1S/C17H25NO4/c1-10-7-12(3)13(8-11(10)2)14(9-15(19)20)18-16(21)22-17(4,5)6/h7-8,14H,9H2,1-6H3,(H,18,21)(H,19,20)
• InChI Key： NMJQNBATMJOLMB-UHFFFAOYSA-N
• SMILES： O(C(NC(CC(=O)O)C1C=C(C)C(C)=CC=1C)=O)C(C)(C)C

Computed Properties

• Exact Mass: 307.17835828g/mol
• Monoisotopic Mass: 307.17835828g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 402
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 75.6Ų

Additional information on 3-{(tert-butoxy)carbonylamino}-3-(2,4,5-trimethylphenyl)propanoic acid

3-{(tert-butoxy)carbonylamino}-3-(2,4,5-trimethylphenyl)propanoic Acid: A Comprehensive Overview

The compound 3-{(tert-butoxy)carbonylamino}-3-(2,4,5-trimethylphenyl)propanoic acid, with the CAS number 1701830-04-7, is a highly specialized organic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a tert-butoxy carbonyl amino group with a 2,4,5-trimethylphenyl group attached to a propanoic acid backbone. The combination of these functional groups imparts distinctive chemical and biological properties to the molecule.

The synthesis of this compound involves a series of carefully designed organic reactions. The tert-butoxy carbonyl group is introduced via a carbamate formation reaction, while the 2,4,5-trimethylphenyl group is typically obtained through Friedel-Crafts alkylation or other aromatic substitution reactions. The propanoic acid backbone serves as the central framework that connects these functional groups, enabling the molecule to exhibit versatile reactivity and bioactivity.

Recent studies have highlighted the potential of this compound in drug discovery and development. Its structure suggests that it may act as a substrate for various enzymatic reactions or serve as a lead compound for designing bioactive molecules. For instance, the tert-butoxy carbonyl amino group can act as a protecting group in peptide synthesis or as a site for further functionalization in medicinal chemistry.

The 2,4,5-trimethylphenyl group adds significant steric bulk to the molecule, which can influence its pharmacokinetic properties such as absorption, distribution, metabolism, and excretion (ADME). This makes it an interesting candidate for studying structure-activity relationships (SAR) in drug design. Moreover, the propanoic acid moiety can participate in hydrogen bonding interactions, which are crucial for molecular recognition and binding affinity in biological systems.

In terms of applications, this compound has been explored in various contexts. For example, it has been used as an intermediate in the synthesis of more complex molecules with potential therapeutic applications. Its ability to undergo further modifications makes it a valuable building block in organic synthesis.

From an environmental perspective, understanding the degradation pathways and ecological impact of this compound is essential. Research into its stability under different environmental conditions and its potential to bioaccumulate or persist in ecosystems is ongoing. These studies are critical for ensuring the safe use and disposal of this compound in industrial and research settings.

In conclusion, 3-{(tert-butoxy)carbonylamino}-3-(2,4,5-trimethylphenyl)propanoic acid represents a fascinating example of how complex molecular architectures can be designed and synthesized to address specific chemical and biological challenges. Its unique combination of functional groups and structural features positions it as a valuable tool in both academic research and industrial applications.